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Compound of Interest
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Cat. No.: B1684317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing GSK189254A, a potent and

selective histamine H3 receptor antagonist/inverse agonist, in the novel object recognition

(NOR) test in rodents. The NOR task is a widely used behavioral assay to assess learning and

memory, particularly recognition memory. GSK189254A has been shown to improve cognitive

performance in preclinical models, and this document outlines the methodology to evaluate its

efficacy in enhancing object recognition memory.[1]

Data Presentation
The following tables summarize expected quantitative data from a study investigating the

effects of GSK189254A on object recognition memory in rats. The data is based on the

findings that GSK189254A significantly improves performance in this task at doses of 0.3 and

1 mg/kg.[1] Please note that the exact values presented here are illustrative, derived from

typical outcomes in such studies, as the raw data from the seminal publication by Medhurst et

al. (2007) is not publicly available.

Table 1: Mean Exploration Time (in seconds) During the Test Phase (T2)
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Treatment Group (oral
administration)

Mean Exploration Time of
Familiar Object (Tf)
(seconds)

Mean Exploration Time of
Novel Object (Tn)
(seconds)

Vehicle (Control) 15.2 ± 2.1 16.5 ± 2.3

GSK189254A (0.3 mg/kg) 12.8 ± 1.9 25.4 ± 3.0*

GSK189254A (1 mg/kg) 11.5 ± 1.5 28.1 ± 3.2**

*p < 0.05, **p < 0.01 compared to the familiar object exploration time within the same group.

Data are presented as mean ± SEM.

Table 2: Calculated Discrimination Index

Treatment Group (oral administration) Discrimination Index (DI)

Vehicle (Control) 0.04 ± 0.08

GSK189254A (0.3 mg/kg) 0.33 ± 0.07*

GSK189254A (1 mg/kg) 0.42 ± 0.06**

*p < 0.05, **p < 0.01 compared to the Vehicle group. The Discrimination Index is calculated as

(Tn - Tf) / (Tn + Tf). A higher DI indicates better recognition memory.

Experimental Protocols
This section provides a detailed methodology for conducting the novel object recognition test to

assess the cognitive-enhancing effects of GSK189254A.

Animals
Species: Male Wistar or Sprague-Dawley rats are commonly used.

Age: Young adults (e.g., 2-3 months old) are typical subjects.

Housing: Animals should be housed in groups in a temperature- and humidity-controlled

environment with a 12-hour light/dark cycle. Food and water should be available ad libitum.
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Acclimation: Upon arrival, animals should be allowed to acclimate to the housing facility for

at least one week before any experimental procedures begin. They should also be handled

daily for several days leading up to the experiment to reduce stress.

Apparatus
Testing Arena: A square or circular open field arena (e.g., 50 cm x 50 cm x 40 cm) made of a

non-porous material (e.g., PVC or Plexiglas) that is easy to clean. The color should be

uniform (e.g., grey or black) to minimize visual distractions.

Objects: Two sets of three-dimensional objects that are different in shape, color, and texture

but similar in size and complexity. The objects should be heavy enough that the animals

cannot displace them and should be made of a material that is easy to clean and does not

retain odors (e.g., plastic, metal, or glass).

Drug Administration
Compound: GSK189254A hydrochloride.

Vehicle: A suitable vehicle for oral administration (e.g., 0.5% methylcellulose in water).

Dosing: GSK189254A is administered orally (p.o.) at doses of 0.3 and 1 mg/kg.[1] A vehicle

control group should be included.

Timing: The compound or vehicle should be administered at a consistent time before the

start of the training phase (T1), typically 60 minutes.

Experimental Procedure
The protocol consists of three phases: habituation, training (T1), and testing (T2).

Phase 1: Habituation (Day 1)

Transport the rats to the testing room at least 30 minutes before the start of the session to

allow for acclimation.

Place each rat individually into the empty testing arena for 5-10 minutes to allow for free

exploration.
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After the habituation period, return the rat to its home cage.

Clean the arena thoroughly with 70% ethanol between each animal to remove any

olfactory cues.

Phase 2: Training (T1) (Day 2)

Administer GSK189254A or vehicle orally 60 minutes before the training trial.

Place two identical objects (A and A) in the back two corners of the arena.

Place the rat into the arena, facing the wall opposite the objects, and allow it to explore

freely for a set period, typically 3-5 minutes.

The time spent exploring each object (defined as the nose being within 2 cm of the object

and oriented towards it) is recorded using an automated video-tracking system or by a

trained observer.

After the training trial, return the rat to its home cage.

Phase 3: Testing (T2) (Day 2 or 3)

The testing phase is conducted after a specific inter-trial interval (ITI), which can range

from a short-term memory test (e.g., 1 hour) to a long-term memory test (e.g., 24 hours).

In the testing arena, replace one of the familiar objects with a novel object (A and B). The

position of the novel object should be counterbalanced across animals.

Place the rat back into the arena and allow it to explore for 3-5 minutes.

Record the time spent exploring the familiar object (Tf) and the novel object (Tn).

Data Analysis
Primary Measure: The primary measure of recognition memory is the Discrimination Index

(DI), calculated using the formula: DI = (Tn - Tf) / (Tn + Tf)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1684317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Statistical Analysis: The DI values for each treatment group are compared using an

appropriate statistical test, such as a one-way ANOVA followed by post-hoc tests (e.g.,

Dunnett's test) to compare the GSK189254A-treated groups to the vehicle control group. A

significantly higher DI in the treated groups indicates enhanced recognition memory.

Mandatory Visualizations
Signaling Pathway of GSK189254A in Cognitive
Enhancement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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